3-(3-Bromopropyl)thiophene
Overview
Description
3-(3-Bromopropyl)thiophene is a chemical compound with the molecular formula C7H9BrS and a molecular weight of 205.12 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Synthesis Analysis
Thiophene derivatives, including 3-(3-Bromopropyl)thiophene, can be synthesized through various methods. One common method is the condensation reaction, which includes the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of 3-(3-Bromopropyl)thiophene includes a five-membered ring made up of one sulfur atom . The InChI code for this compound is provided in the source .Chemical Reactions Analysis
Thiophene-based compounds, including 3-(3-Bromopropyl)thiophene, have been studied for their oxidation reactions initiated by hydroperoxyl radicals . The reaction mechanisms and kinetics of these oxidation reactions, as well as the decomposition of related intermediates and complexes, have been explored .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(3-Bromopropyl)thiophene include a storage temperature recommendation to keep it in a dark place, sealed in dry, at room temperature . More detailed properties such as density, speed of sound, dynamic viscosity, surface tension, and static permittivity can be determined through further analysis .Scientific Research Applications
Comprehensive Analysis of 3-(3-Bromopropyl)thiophene Applications
3-(3-Bromopropyl)thiophene is a versatile compound with a range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Organic Semiconductors: Thiophene derivatives are pivotal in the development of organic semiconductors . 3-(3-Bromopropyl)thiophene can be used to synthesize polymers or small molecules that exhibit semiconducting properties. These materials are essential for creating flexible, lightweight, and cost-effective electronic devices .
Corrosion Inhibitors: In industrial chemistry, thiophene compounds serve as effective corrosion inhibitors . The bromine moiety in 3-(3-Bromopropyl)thiophene can interact with metal surfaces, forming a protective layer that prevents corrosion, which is crucial for extending the life of metal components .
Organic Light-Emitting Diodes (OLEDs): The compound’s utility in the fabrication of OLEDs is significant. OLEDs are used in display and lighting technologies, and thiophene derivatives contribute to the transport layers within these devices, improving their efficiency and durability .
Organic Field-Effect Transistors (OFETs): 3-(3-Bromopropyl)thiophene derivatives can be used in the production of OFETs . These transistors are the building blocks of organic electronics, and the compound’s properties help in enhancing the performance of OFETs .
Anticancer Agents: Thiophene derivatives exhibit pharmacological properties, including anticancer activity. The structural framework of 3-(3-Bromopropyl)thiophene allows for the development of new anticancer drugs through various synthetic pathways .
Anti-inflammatory Drugs: The compound also shows potential in the creation of anti-inflammatory medications. Its thiophene core can be modified to produce drugs that reduce inflammation, which is beneficial for treating a variety of inflammatory diseases .
Antimicrobial Agents: Research indicates that thiophene derivatives can act as antimicrobial agents . 3-(3-Bromopropyl)thiophene can be a starting material for synthesizing compounds with the ability to inhibit the growth of harmful microorganisms .
Dental Anesthetics: Lastly, 3-(3-Bromopropyl)thiophene has applications in dentistry as a precursor for dental anesthetics . It can be used to synthesize articaine, a local anesthetic used in Europe, highlighting its importance in medical applications .
Mechanism of Action
Target of Action
3-(3-Bromopropyl)thiophene is a type of thiophene derivative . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .
Mode of Action
Thiophene derivatives are generally known to interact with various biological targets due to their versatile chemical structure
Biochemical Pathways
Thiophene derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities . .
Pharmacokinetics
The compound’s predicted boiling point is 2251±150 °C and its predicted density is 1450±006 g/cm3 . These properties could potentially influence its bioavailability and pharmacokinetic profile.
Result of Action
Given the known biological activities of thiophene derivatives, it can be speculated that 3-(3-bromopropyl)thiophene may have similar effects .
Action Environment
It’s worth noting that the properties of thiophene derivatives can be influenced by various factors, including temperature, ph, and the presence of other substances .
Safety and Hazards
Future Directions
Thiophene-based compounds, including 3-(3-Bromopropyl)thiophene, have been the subject of ongoing research due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on developing more efficient synthetic strategies for these compounds and exploring their potential applications in various fields .
properties
IUPAC Name |
3-(3-bromopropyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrS/c8-4-1-2-7-3-5-9-6-7/h3,5-6H,1-2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJQLPZIKXZBQCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CCCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Bromopropyl)thiophene | |
CAS RN |
121459-86-7 |
Source
|
| Record name | 3-(3-bromopropyl)thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-Bromobenzo[d][1,3]dioxol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B1373267.png)
